Cas no 1805540-57-1 (3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid
• CAS No: 1805540-57-1
• MF: C₇H₃F₂IN₂O₄
• MW: 344.011000871658
• CID: 4804323
• Update Time: 2025-10-05

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid

• Inchi： 1S/C7H3F2IN2O4/c8-5(9)4-2(10)1-3(7(13)14)11-6(4)12(15)16/h1,5H,(H,13,14)
• InChI Key： OFPGQHMRALLSOO-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 96

Additional information on 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid

3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid (CAS No. 1805540-57-1) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring, which is substituted with a difluoromethyl group at the 3-position, an iodo group at the 4-position, and a nitro group at the 2-position, along with a carboxylic acid group at the 6-position. The combination of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid in drug discovery, particularly in the development of anti-cancer agents. The nitro group at the 2-position is known to enhance the compound's ability to intercalate into DNA, which is a critical mechanism for many anti-cancer drugs. Additionally, the iodo group at the 4-position contributes to the molecule's lipophilicity, improving its bioavailability and ability to cross cellular membranes. These properties make this compound a promising candidate for further preclinical studies.

The synthesis of 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a pyridine derivative, which undergoes successive substitutions and oxidations to introduce the desired functional groups. The introduction of the difluoromethyl group is achieved through nucleophilic substitution reactions, while the nitro group is introduced via oxidation using strong oxidizing agents like KMnO4 or CrO3 under specific conditions. The carboxylic acid group is often introduced through hydrolysis reactions or direct oxidation of an appropriate precursor.

In terms of applications, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid has shown potential in materials science as well. Its unique electronic properties make it suitable for use in organic electronics, such as in the development of new types of semiconductors or light-emitting diodes (LEDs). Recent research has explored its ability to act as an electron transport layer in organic photovoltaic devices, where its high electron mobility and stability under operational conditions are highly advantageous.

Furthermore, this compound has been studied for its environmental applications. The carboxylic acid group imparts acidic properties to the molecule, which can be leveraged in catalytic processes for breaking down recalcitrant organic pollutants in water. Preliminary studies have shown that this compound can act as an efficient catalyst for the degradation of certain industrial dyes under UV light irradiation, making it a potential candidate for environmental remediation technologies.

From a structural perspective, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid exhibits a high degree of stereochemical complexity due to its multiple substituents. This complexity not only influences its physical properties but also plays a crucial role in determining its biological activity. For instance, the spatial arrangement of substituents around the pyridine ring can significantly affect how the molecule interacts with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound with unprecedented accuracy. These computational studies have provided valuable insights into its potential reactivity under different conditions and have guided experimental efforts toward optimizing its synthesis and application.

In conclusion, 3-(Difluoromethyl)-4-iodo-2-nitropyridine-6-carboxylic acid (CAS No. 1805540-57-1) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of functional groups makes it an attractive target for further research and development in areas such as drug discovery, materials science, and environmental technology.